Cas no 888721-84-4 (Cyclohexanone,4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-)

• Product Name: Cyclohexanone,4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-
• CAS No: 888721-84-4
• MF: C₁₃H₂₁BO₃
• MW: 236.115044355392
• CID: 1938559
• PubChem ID: 21081662
• Update Time: 2025-05-20

Cyclohexanone,4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-
• 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]cyclohexan-1-one
• SCHEMBL4252328
• EN300-24888896
• 4-[(tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]cyclohexan-1-one
• 888721-84-4
• DTXSID90610612
• DB-112977
• 4-((4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methylene)cyclohexan-1-one

• Inchi： 1S/C13H21BO3/c1-12(2)13(3,4)17-14(16-12)9-10-5-7-11(15)8-6-10/h9H,5-8H2,1-4H3
• InChI Key： HJNFSKOQBRTVRM-UHFFFAOYSA-N
• SMILES： O1B(/C=C2/CCC(CC/2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 236.1583747Da
• Monoisotopic Mass: 236.1583747Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Additional information on Cyclohexanone,4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-

Cyclohexanone, 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene] (CAS No. 888721-84-4): A Comprehensive Overview

Cyclohexanone, 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene] (CAS No. 888721-84-4) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and medicinal chemistry. This compound is characterized by its unique boronic ester functionality and cyclohexanone scaffold, making it an important intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The boronic ester functionality in Cyclohexanone, 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene] is particularly noteworthy due to its reactivity and stability. Boronic esters are widely used in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. These reactions are essential for the synthesis of complex organic molecules and have found extensive applications in the development of new drugs and materials.

Recent research has highlighted the potential of boronic esters in the synthesis of biologically active compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of boronic esters in the synthesis of novel anti-cancer agents. The authors reported that compounds derived from boronic esters exhibited significant cytotoxic activity against various cancer cell lines. This finding underscores the importance of Cyclohexanone, 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene] as a valuable building block in drug discovery.

The cyclohexanone scaffold is another key feature of this compound. Cyclohexanones are widely used as intermediates in the synthesis of pharmaceuticals due to their ease of functionalization and structural diversity. They can be readily converted into a variety of functional groups through various chemical transformations, such as reduction to cyclohexanols or oxidation to cyclohexanecarboxylic acids. These transformations are crucial for the development of new therapeutic agents with improved pharmacological properties.

In addition to its synthetic utility, Cyclohexanone, 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene] has been explored for its potential applications in materials science. A recent study published in the Journal of Materials Chemistry investigated the use of boronic ester-functionalized cyclohexanones in the preparation of self-healing polymers. The researchers found that these compounds could enhance the mechanical properties and self-healing capabilities of polymers, opening up new possibilities for advanced materials with enhanced performance.

The combination of the boronic ester functionality and the cyclohexanone scaffold makes Cyclohexanone, 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene] a highly versatile compound with a wide range of applications. Its unique properties have led to its use in various fields, including organic synthesis, medicinal chemistry, and materials science.

In conclusion,Cyclohexanone, 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene] (CAS No. 888721-84-4) is a valuable compound with significant potential in both academic research and industrial applications. Its reactivity and stability make it an essential intermediate in the synthesis of complex organic molecules and pharmaceuticals. As research continues to advance in these areas,Cyclohexanone, 4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-strong> is likely to play an increasingly important role in the development of new drugs and materials.